Cas no 2171235-13-3 (benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2171235-13-3
• MF: C₁₄H₁₈FNO₄S
• MW: 315.360426425934
• CID: 6615271
• PubChem ID: 125448994
• Update Time: 2025-10-29

benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate
• benzyl (2R)-2-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• 2171235-13-3
• EN300-1653372

• Inchi： 1S/C14H18FNO4S/c15-21(18,19)11-13-8-4-5-9-16(13)14(17)20-10-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2/t13-/m1/s1
• InChI Key： CLVQKTFJCXYOIJ-CYBMUJFWSA-N
• SMILES： S(C[C@H]1CCCCN1C(=O)OCC1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 315.09405739g/mol
• Monoisotopic Mass: 315.09405739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate

Introduction to Benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 2171235-13-3)

Benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate, with the chemical formula C₁₃H₁₄FNO₅, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a fluorosulfonyl group and a benzyl moiety in its structure contributes to its unique chemical properties and makes it a valuable intermediate in synthetic chemistry.

The CAS number 2171235-13-3 identifies this compound as a specific and distinct chemical entity. Its molecular structure, characterized by a chiral center at the 2-position of the piperidine ring, makes it an interesting subject for research in stereochemistry and enantioselective synthesis. The fluorosulfonyl group is particularly noteworthy due to its electron-withdrawing nature and its ability to influence the reactivity of adjacent functional groups. This feature has been exploited in various synthetic strategies to achieve selective transformations.

In recent years, there has been growing interest in the development of fluorinated compounds for pharmaceutical applications. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of drug molecules. The benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate is no exception, as its structure suggests potential benefits in these areas. For instance, the fluorosulfonyl group can serve as a handle for further functionalization, allowing chemists to design more complex and potent pharmacophores.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Piperidine derivatives are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific configuration at the 2-position of the piperidine ring, denoted as (2R), ensures that the compound possesses unique stereoelectronic properties that can be leveraged in drug design. Researchers have been exploring ways to incorporate this scaffold into novel therapeutic agents, with promising results.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in the development of small-molecule drugs. For example, compounds containing fluorosulfonyl groups have shown enhanced binding affinity to target proteins due to the favorable interactions between fluorine atoms and biological molecules. The benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate could be a key intermediate in synthesizing such compounds, providing a versatile platform for further modifications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the fluorosulfonyl group is particularly challenging due to its reactivity and sensitivity to various conditions. However, advances in synthetic methodologies have made it possible to handle this group more efficiently, opening up new possibilities for its use in drug development.

Another area where this compound has shown promise is in the field of enzyme inhibition. Piperidine derivatives are known to interact with enzymes through various mechanisms, including hydrogen bonding and hydrophobic interactions. The presence of both a benzyl group and a fluorosulfonyl group provides multiple sites for interaction with biological targets, making it an attractive candidate for designing enzyme inhibitors. For instance, researchers have been exploring its potential as an inhibitor of kinases and other enzymes involved in cancer pathways.

The pharmaceutical industry has always been on the lookout for novel intermediates that can accelerate drug discovery processes. The benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate fits well into this category, offering a combination of structural features that make it highly versatile. Its chiral center allows for enantioselective synthesis, while its functional groups provide multiple opportunities for further derivatization. These attributes make it a valuable asset in any medicinal chemistry toolbox.

In conclusion, Benzyl (2R)-2-(fluorosulfonyl)methylpiperidine-1-carboxylate is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, characterized by a chiral piperidine ring and functionalized with both benzyl and fluorosulfonyl groups, makes it an excellent candidate for synthesizing novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.